Cas no 4860-88-2 (4-hydroxy-7-methylpyrano[3,2-c]pyran-2,5-dione)

• Product Name: 4-hydroxy-7-methylpyrano[3,2-c]pyran-2,5-dione
• CAS No: 4860-88-2
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 932019
• PubChem ID: 54676319
• Update Time: 2025-04-19

4-hydroxy-7-methylpyrano[3,2-c]pyran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-7-methylpyrano[3,2-c]pyran-2,5-dione
• 2-hydroxy-7-methyl-4h,5h-pyrano[4,3-b]pyran-4,5-dione; 4-hydroxy-7-methyl-pyrano[4,3-b]pyran-2,5-dione; AR-1E2497; SureCN1520732; CTK4J0909; Oprea1_375309; NSC149780; AC1Q6IJX; 4-hydroxy-7-methyl-2H,5H-pyrano[4,3-b]pyran-2,5-dione; 2-hydroxy-7-methylpyrano[3,2-c]pyran-4,5-dione; AC1L69RY;
• NSC149780
• JVDRIKFYHYUOEY-UHFFFAOYSA-N
• 4-Hydroxy-7-methyl-pyrano[4,3-b]pyran-2,5-dione
• NSC 149780
• 4-Hydroxy-7-methyl-2H,5H-pyrano(4,3-b)pyran-2,5-dione
• SCHEMBL1520732
• 4-Hydroxy-7-methyl-2H,5H-pyrano[4,3-b]pyran-2,5-dione
• NSC-149780
• Oprea1_375309
• 4860-88-2
• DTXSID20715609

• Inchi： 1S/C9H6O5/c1-4-2-6-8(9(12)13-4)5(10)3-7(11)14-6/h2-3,10H,1H3
• InChI Key： JVDRIKFYHYUOEY-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=O)OC=2C=C1C)O)=O

Computed Properties

• Exact Mass: 194.021523
• Monoisotopic Mass: 194.021523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.56
• Boiling Point: 466.5°C at 760 mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.623